Cas no 98437-23-1 (Benzo[b]thiophene-2-boronic Acid)

Benzo[b]thiophene-2-boronic Acid is a heterocyclic boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its benzo[b]thiophene core provides a rigid, aromatic framework, enhancing stability and reactivity in palladium-catalyzed transformations. The boronic acid functional group enables efficient coupling with aryl or vinyl halides, making it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The compound exhibits good solubility in common organic solvents, facilitating handling in synthetic applications. Its consistent performance and compatibility with diverse reaction conditions make it a reliable reagent for advanced organic synthesis.
Benzo[b]thiophene-2-boronic Acid structure
98437-23-1 structure
Product Name:Benzo[b]thiophene-2-boronic Acid
CAS No:98437-23-1
MF:C8H7BO2S
MW:178.015980958939
MDL:MFCD01075674
CID:61973
PubChem ID:2359
Update Time:2025-05-23

Benzo[b]thiophene-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-2-ylboronic acid
    • 1-Benzothiophen-2-ylboronic acid
    • Benzo[b]thiophene-2-boronic Acid (contains varying amounts of Anhydride)
    • 2-Benzothienylboronic acid
    • Benzo[b]thiophene-2-boronic acid
    • Benzothiophene-2-boronic acid
    • Thianaphthene-2-boronic acid
    • Benzo[b]thiophene-2-ylboronic acid (contains varying aMounts of Anhydride)
    • Benzo[b]thien-2-ylboronic acid
    • YNCYPMUJDDXIRH-UHFFFAOYSA-N
    • (1-benzothiophen-2-yl)boronic acid
    • 1-benzothiophen-2-yl-boronic acid
    • Q27095165
    • thianapthene-2-boronic acid
    • CHEMBL34964
    • DTXSID80274363
    • Z1255488387
    • J-519698
    • DB04360
    • 2-benzothiopheneboronic acid
    • NCGC00092008-03
    • MFCD01075674
    • benzothiopheneboronic acid
    • 3ixg
    • 1-benzothiophen-2-ylboronic acid, 18
    • Boronic acid, benzo[b]thien-2-yl-
    • Benzo[b]thiophene-2-ylboronic Acid, (contains varying amounts of Anhydride)
    • benzo[b]thiophen-2-boronic acid
    • 1-benzothiophen-2-ylboranediol
    • Bnezo[b]thiophen-2-boronic acid
    • 1-benzothien-2-ylboronic acid
    • benzothiophen-2-boronic acid
    • AS-15065
    • UNII-SME05QG1FJ
    • SY001173
    • NS00073510
    • BDBM26139
    • 3fkv
    • 98437-23-1
    • (2-benzo[b]thienyl)boronic acid
    • AB08143
    • benzo(b)thiophene-2-boronic acid
    • YNCYPMUJDDXIRH-UHFFFAOYSA-
    • benzo(B) thiophene-2-boronic acid
    • B2893
    • EN300-212491
    • NCGC00092008-02
    • benzo[b]thiophene2-boronic acid
    • bezothiophene-2-boronic acid
    • 2-benzo[b]thiophene boronic acid
    • BENZO[B]THIOPHEN-2-YL-2-BORONIC ACID
    • AB01332905-02
    • FT-0622687
    • AKOS003585292
    • benzo[b]-thiophene-2-boronic acid
    • 2-benzothienyl boronic acid
    • Benzo(B)thiophen-2-ylboronic acid
    • HMS3604C07
    • InChI=1/C8H7BO2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h1-5,10-11H
    • SME05QG1FJ
    • SCHEMBL8212
    • Benzo[b]thiophene-2-ylboronic Acid
    • CS-W018486
    • NCGC00092008-01
    • 2-Benzothienylboronic acid;Benzo[b]thiophen-2-ylboronic acid
    • benzo[b]thiophene-2-boronicacid
    • 2-benzo[b]thiopheneboronic acid
    • BBL020712
    • Benzothiophen-2-ylboronic acid
    • 1-Benzothiophen-2-ylboronic acid(contains varying amounts of Anhydride)
    • STK893402
    • DB-009570
    • Benzo[b]thiophene-2-boronic Acid
    • MDL： MFCD01075674
    • Inchi： 1S/C8H7BO2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h1-5,10-11H
    • InChI Key： YNCYPMUJDDXIRH-UHFFFAOYSA-N
    • SMILES： S1C(B(O)O)=CC2C=CC=CC1=2
    • BRN： 1637924

Computed Properties

  • Exact Mass: 178.02600
  • Monoisotopic Mass: 178.025981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: solid
  • Density: 1.3500
  • Melting Point: 260°C(lit.)
  • Boiling Point: 390.2°C at 760 mmHg
  • Flash Point: 189.8℃
  • Refractive Index: 1.668
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 68.70000
  • LogP: 0.58110
  • Solubility: Not determined

Benzo[b]thiophene-2-boronic Acid Security Information

Benzo[b]thiophene-2-boronic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Benzo[b]thiophene-2-boronic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:98437-23-1)Benzo[b]thiophene-2-boronic Acid
Order Number:A11268
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:17
Price ($):192.0/850.0
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Shaanxi pure crystal photoelectric technology co. LTD
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(CAS:98437-23-1)benzo[b]thiophen-2-ylboronic acid
Order Number:CJC035
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 4 August 2025 09:50
Price ($):price inquiry
Email:2589440029@qq.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:98437-23-1)Benzo[b]thien-2-ylboronic acid
Order Number:sfd11863
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Amadis Chemical Company Limited
(CAS:98437-23-1)Benzo[b]thiophene-2-boronic Acid
A11268
Purity:99%/99%
Quantity:100g/500g
Price ($):192.0/850.0
Email
Shaanxi pure crystal photoelectric technology co. LTD
(CAS:98437-23-1)benzo[b]thiophen-2-ylboronic acid
CJC035
Purity:99%
Quantity:1kg
Price ($):Inquiry
Email